Cas no 57580-63-9 (4-(2-Aminopropyl)-N,N-dimethylaniline)

• Product Name: 4-(2-Aminopropyl)-N,N-dimethylaniline
• CAS No: 57580-63-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1069740
• PubChem ID: 3043612
• Update Time: 2025-05-26

4-(2-Aminopropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• [4-(2-Amino-propyl)-phenyl]-dimethyl-amine
• 4-(2-aminopropyl)-N,N-dimethylaniline
• [4-(2-aminopropyl)phenyl]dimethylamine
• 1-(4-dimethylaminophenyl)-2-propylamine
• 2-Amino-1-< 4-dimethylamino-phenyl> -propan
• AC1MIFNI
• BBL008275
• CTK6A7079
• dl-4-(2-Aminopropyl)-N.N-dimethylanilin
• SBB005697
• ST078870
• SureCN7519175
• DTXSID20388817
• EN300-145518
• SCHEMBL7519175
• STK520635
• AKOS000153941
• AKOS016345654
• NCGC00329534-01
• AB01323406-02
• 57580-63-9
• A869643
• 4-(2-Aminopropyl)-N,N-dimethylaniline, AldrichCPR
• CS-0453792
• 4-(2-Aminopropyl)-N,N-dimethylaniline

• MDL： MFCD06662285
• Inchi： 1S/C11H18N2/c1-9(12)8-10-4-6-11(7-5-10)13(2)3/h4-7,9H,8,12H2,1-3H3
• InChI Key： RWZBJXQDQJZOLY-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)CC(C)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

4-(2-Aminopropyl)-N,N-dimethylaniline Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2-Aminopropyl)-N,N-dimethylaniline

Recent Advances in the Study of 4-(2-Aminopropyl)-N,N-dimethylaniline (CAS: 57580-63-9)

4-(2-Aminopropyl)-N,N-dimethylaniline (CAS: 57580-63-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role in the synthesis of novel psychoactive substances (NPS). Researchers have identified 4-(2-Aminopropyl)-N,N-dimethylaniline as a structural analog of known stimulants, prompting studies into its pharmacological effects and potential risks. Recent in vitro and in vivo studies have demonstrated its interaction with monoamine transporters, suggesting a mechanism of action similar to other amphetamine derivatives. These findings have important implications for both drug development and public health.

In addition to its psychoactive potential, recent research has explored the compound's utility in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 4-(2-Aminopropyl)-N,N-dimethylaniline as a building block for the synthesis of novel dopamine receptor ligands. The study highlighted the compound's versatility in creating structurally diverse molecules with potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

Analytical chemistry advancements have also contributed to better understanding of this compound. New chromatographic and spectroscopic methods have been developed for its identification and quantification in complex matrices. These techniques are particularly valuable for forensic and toxicological applications, where accurate detection of the compound and its metabolites is crucial. Recent work has focused on improving the sensitivity and specificity of these analytical methods to address challenges posed by the compound's structural similarity to other amphetamine derivatives.

The pharmacokinetic properties of 4-(2-Aminopropyl)-N,N-dimethylaniline have been another focus of recent research. Studies using animal models have provided preliminary data on its absorption, distribution, metabolism, and excretion profiles. These findings are essential for understanding the compound's biological fate and potential toxicity. Of particular note is research investigating its metabolic pathways, which has identified several major metabolites that may contribute to its biological effects.

From a regulatory perspective, recent developments have included the classification of 4-(2-Aminopropyl)-N,N-dimethylaniline in several jurisdictions due to its structural and pharmacological similarity to controlled substances. This has spurred additional research into its abuse potential and toxicological profile. Concurrently, there is growing interest in exploring its legitimate pharmaceutical applications while addressing safety concerns through rigorous preclinical evaluation.

In conclusion, recent research on 4-(2-Aminopropyl)-N,N-dimethylaniline (CAS: 57580-63-9) has advanced our understanding of its chemical and biological properties from multiple perspectives. While challenges remain in fully characterizing its pharmacological profile and potential applications, the compound continues to be an important subject of study in chemical biology and pharmaceutical research. Future directions may include more detailed structure-activity relationship studies, expanded toxicological evaluation, and exploration of its therapeutic potential through targeted drug design approaches.